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Compound of Interest

Compound Name:
2-Chloro-4-methyl-5-nitrobenzoic

acid

Cat. No.: B1455303 Get Quote

To the Esteemed Researcher,

This guide provides a comprehensive technical overview of 2-Chloro-4-nitrobenzoic acid. It is

important to note that extensive searches for "2-Chloro-4-methyl-5-nitrobenzoic acid" did not

yield a verifiable CAS number or substantial scientific literature, suggesting it may be a rare

compound or a potential misnomer. Consequently, this document focuses on the closely related

and well-documented compound, 2-Chloro-4-nitrobenzoic acid (CAS No. 99-60-5), a significant

building block in organic synthesis and drug discovery.

Compound Identification and Overview
2-Chloro-4-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a versatile

intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Its molecular

structure, featuring a carboxylic acid group, a chlorine atom, and a nitro group on the benzene

ring, provides multiple reactive sites for chemical modification. This trifunctional nature makes it

a valuable precursor for creating complex molecular architectures. The compound has been

noted for its potential antiviral and antineoplastic activities.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1455303?utm_src=pdf-interest
https://www.benchchem.com/product/b1455303?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1455303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 99-60-5[1][2][3][4]

Molecular Formula C₇H₄ClNO₄[1][2]

Molecular Weight 201.56 g/mol [1][3]

IUPAC Name 2-chloro-4-nitrobenzoic acid[1]

Synonyms
Benzoic acid, 2-chloro-4-nitro-; 4-nitro-2-

chlorobenzoic acid[1][4]

Physicochemical Properties
The physical and chemical properties of 2-Chloro-4-nitrobenzoic acid are crucial for its

handling, storage, and application in synthetic chemistry.

Property Value Source

Appearance
White to straw yellow

crystalline powder
[4]

Melting Point 136-140 °C [3]

Boiling Point 362.2 °C at 760 mmHg [4]

Water Solubility 1 g/L (20 °C) [4]

Stability
Stable under normal

temperatures and pressures
[4]

Synthesis and Mechanistic Insights
The primary industrial synthesis of 2-Chloro-4-nitrobenzoic acid involves the oxidation of 2-

chloro-4-nitrotoluene.[5] This process is favored due to the ready availability of the starting

material and the efficiency of the transformation.

Experimental Protocol: Oxidation of 2-chloro-4-
nitrotoluene
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This protocol outlines a general laboratory-scale synthesis.

Materials:

2-chloro-4-nitrotoluene

Potassium permanganate (KMnO₄)

Sodium hydroxide (NaOH)

Sulfuric acid (H₂SO₄)

Distilled water

Procedure:

A solution of sodium hydroxide in water is prepared in a round-bottom flask equipped with a

reflux condenser and a mechanical stirrer.

2-chloro-4-nitrotoluene is added to the flask, and the mixture is heated.

Potassium permanganate is added portion-wise to the heated mixture. The reaction is

exothermic and should be controlled by the rate of addition.

The reaction mixture is refluxed until the purple color of the permanganate disappears,

indicating the completion of the oxidation.

After cooling, the manganese dioxide byproduct is removed by filtration.

The filtrate is acidified with sulfuric acid, leading to the precipitation of 2-Chloro-4-

nitrobenzoic acid.

The crude product is collected by filtration, washed with cold water, and can be further

purified by recrystallization.[5]

Causality in Experimental Choices:
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The use of a strong oxidizing agent like potassium permanganate is necessary to convert the

methyl group to a carboxylic acid.[5]

The reaction is performed under alkaline conditions to facilitate the oxidation process.

Acidification of the reaction mixture after filtration protonates the carboxylate salt, causing

the desired acid to precipitate out of the solution.[5]

Synthesis of 2-Chloro-4-nitrobenzoic acid

Start: 2-chloro-4-nitrotoluene Oxidation with KMnO4
in alkaline solution

1
Filtration to remove MnO2

2
Acidification with H2SO4

3
Precipitation of product

4
Filtration and washing

5
Recrystallization for purification

6
End: Pure 2-Chloro-4-nitrobenzoic acid

7

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-4-nitrobenzoic acid.

Applications in Drug Development and Research
2-Chloro-4-nitrobenzoic acid is a key intermediate in the synthesis of various pharmaceutical

compounds. For instance, it is used in the production of the antiseptic drug Rivanol.[4] Its

derivatives have also been explored for their potential as novel therapeutic agents.

Safety and Handling
2-Chloro-4-nitrobenzoic acid presents several hazards that require appropriate safety

precautions.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]
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Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

It should be stored in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances.[4]

Safety and Handling Protocol

Hazards Personal Protective Equipment (PPE) Handling and Storage

2-Chloro-4-nitrobenzoic acid

Skin Irritation (H315) Serious Eye Damage (H318) Respiratory Irritation (H335) Protective Gloves Safety Goggles/Face Shield Dust Mask/Respirator Store in a cool, dry,
well-ventilated area

Keep container tightly closed

Avoid incompatible substances
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Caption: Key safety considerations for 2-Chloro-4-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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